Cas no 170569-99-0 (4-Desmethyl-2-methyl Celecoxib)

• Product name: 4-Desmethyl-2-methyl Celecoxib
• CAS No: 170569-99-0
• MF: C₁₇H₁₄F₃N₃O₂S
• MW: 381.372172832489
• CID: 1352802
• PubChem ID: 10156660

4-Desmethyl-2-methyl Celecoxib Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-[5-(2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• 4-Desmethyl-2-methyl Celecoxib
• Celecoxib 2-Methyl Analog
• 4-(5-(o-tolyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• 4-[5-(2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene-1-sulfonamide
• BDBM50057539
• BCP30820
• 4-(5-(2-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• 170569-99-0
• 4-[5-(2-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• DS-014982
• CHEMBL28599
• SCHEMBL3239998
• 4-[5-(2-methylphenyl)-3-trifluoromethyl-1h-pyrazol-1-yl]benzenesulfonamide
• UNII-R33DD74FP2
• Celecoxib Impurity C;4-Desmethyl-2-methyl Celecoxib pound>>4-[5-(2-Methylphenyl)-3-trifluoromethyl-1H-pyrazol-1-yl]benzenesulfonamide
• R33DD74FP2
• QGNNQDAQBISHQG-UHFFFAOYSA-N
• Benzenesulfonamide, 4-(5-(2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)-
• Benzenesulfonamide, 4-[5-(2-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-; 4-[5-(2-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-(5-o-Tolyl-3-trifluoromethyl-pyrazol-1-yl)-benzenesulfonamide
• 4-[5-(2-methylphenyl)-3-(trifluoromethyl)-1h-pyrazol-1-yl]benzenesulfonamide

• Inchi： InChI=1S/C17H14F3N3O2S/c1-11-4-2-3-5-14(11)15-10-16(17(18,19)20)22-23(15)12-6-8-13(9-7-12)26(21,24)25/h2-10H,1H3,(H2,21,24,25)
• InChI Key： QGNNQDAQBISHQG-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F

Computed Properties

• Exact Mass: 381.075882g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 381.075882g/mol
• Monoisotopic Mass: 381.075882g/mol
• Topological Polar Surface Area: 86.4Ų
• Heavy Atom Count: 26
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 77.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles